2-(2-Chlorobenzyl)-1,2-benzothiazol-3(2h)-one 1,1-dioxide

• IUPAC Name: 2-[(2-chlorophenyl)methyl]-1,1-dioxo-1,2-benzothiazol-3-one
• InChI: InChI=1S/C14H10ClNO3S/c15-12-7-3-1-5-10(12)9-16-14(17)11-6-2-4-8-13(11)20(16,18)19/h1-8H,9H2
• InChI Key: ZLHBHSQWKMFYME-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C(=O)C3=CC=CC=C3S2(=O)=O)Cl
• Molecular Formula: C14H10ClNO3S
• DSSTOX Substance ID: DTXSID90284817
• Molecular Weight: 307.8 g/mol
• CAS RN: 41335-43-7

Description

Synthesis Analysis

This involves detailing the methods and reactions used to synthesize the compound. It can include the starting materials, reagents, catalysts, and conditions such as temperature and pressure.

Chemical Reactions Analysis

This involves studying the reactions the compound undergoes. It includes looking at the reactants and products, the conditions under which the reaction occurs, and the mechanism of the reaction.

Mechanism of Action

The exact mechanism of action of 2-(2-Chlorobenzyl)-1,2-benzothiazol-3(2h)-one 1,1-dioxide is not fully understood. However, it is believed to work by blocking voltage-gated sodium channels, which are responsible for the initiation and propagation of action potentials in neurons. By blocking these channels, this compound reduces the excitability of neurons, which can help prevent seizures and stabilize mood.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on the body. It has been shown to increase the levels of GABA, a neurotransmitter that inhibits the activity of neurons. This compound has also been shown to decrease the levels of glutamate, a neurotransmitter that stimulates the activity of neurons. In addition, this compound has been shown to have antioxidant properties, which can help protect neurons from damage.

Advantages and Limitations for Lab Experiments

2-(2-Chlorobenzyl)-1,2-benzothiazol-3(2h)-one 1,1-dioxide has several advantages for lab experiments. It is readily available and relatively inexpensive. It also has a well-established safety profile, making it a suitable candidate for preclinical studies. However, this compound has some limitations. It has a narrow therapeutic window, meaning that the dose must be carefully monitored to avoid toxicity. In addition, this compound has been shown to interact with other drugs, which can affect its efficacy and safety.

Future Directions

There are several future directions for the research on 2-(2-Chlorobenzyl)-1,2-benzothiazol-3(2h)-one 1,1-dioxide. One area of research is the development of new formulations of this compound that can improve its efficacy and safety. Another area of research is the identification of new targets for this compound, which can expand its therapeutic applications. Finally, there is a need for more clinical studies to determine the long-term safety and efficacy of this compound in different patient populations.
Conclusion:
In conclusion, this compound is a widely used anticonvulsant drug with various scientific research applications. It has a well-established safety profile and has been shown to be effective in treating epilepsy, bipolar disorder, and trigeminal neuralgia. This compound works by blocking voltage-gated sodium channels, reducing the excitability of neurons. It has several advantages for lab experiments, but also has some limitations. There are several future directions for the research on this compound, including the development of new formulations and the identification of new targets.

Scientific Research Applications

2-(2-Chlorobenzyl)-1,2-benzothiazol-3(2h)-one 1,1-dioxide has been extensively studied for its anticonvulsant properties. It has been shown to be effective in reducing the frequency and severity of seizures in patients with epilepsy. This compound has also been used to treat bipolar disorder and has been shown to be effective in stabilizing mood swings. In addition, this compound has been used to treat trigeminal neuralgia, a condition characterized by severe facial pain.